![molecular formula C24H22O6 B4845921 methyl {[3-(1-benzofuran-2-yl)-6-butyl-4-oxo-4H-chromen-7-yl]oxy}acetate](/img/structure/B4845921.png)
methyl {[3-(1-benzofuran-2-yl)-6-butyl-4-oxo-4H-chromen-7-yl]oxy}acetate
Description
Benzofuran derivatives are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. The synthesis and characterization of these compounds involve various chemical reactions, leading to a range of physical and chemical properties that can be tuned for specific applications.
Synthesis Analysis
The synthesis of benzofuran derivatives often involves the oxidation of related sulfanyl compounds using agents like 3-chloroperoxybenzoic acid. This process leads to the formation of compounds with the methylsulfinyl substituent, demonstrating the versatility of synthetic routes for creating complex molecules (Choi et al., 2009).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by the presence of aromatic π–π interactions and C—H…π interactions, contributing to the stability of the crystal structure. Such interactions play a crucial role in determining the overall shape and reactivity of the molecules (Choi et al., 2008).
Chemical Reactions and Properties
Benzofuran derivatives undergo various chemical reactions, including ring-opening and ring-closure, leading to a wide range of functionalized products. The reactivity of these compounds is influenced by their structural features, such as the position of the methylsulfinyl group and the presence of aromatic systems (Halim & Ibrahim, 2022).
Future Directions
Benzofuran compounds, including “methyl {[3-(1-benzofuran-2-yl)-6-butyl-4-oxo-4H-chromen-7-yl]oxy}acetate”, have potential applications in many aspects due to their biological activities . They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . Future research may focus on the development of promising compounds with target therapy potentials and little side effects .
properties
IUPAC Name |
methyl 2-[3-(1-benzofuran-2-yl)-6-butyl-4-oxochromen-7-yl]oxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22O6/c1-3-4-7-15-10-17-21(12-20(15)29-14-23(25)27-2)28-13-18(24(17)26)22-11-16-8-5-6-9-19(16)30-22/h5-6,8-13H,3-4,7,14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXDFHFQLHKKIKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC2=C(C=C1OCC(=O)OC)OC=C(C2=O)C3=CC4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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